4-(oxolan-2-yl)butanoic acid
Overview
Description
4-(Oxolan-2-yl)butanoic acid (C5H8O3) is a four-carbon carboxylic acid that has been studied for its potential applications in scientific research. It is a versatile molecule that can be used as a building block for synthesizing other compounds, and its unique structure gives it a variety of biochemical and physiological properties. In
Scientific Research Applications
4-(Oxolan-2-yl)butanoic acid has a wide range of applications in scientific research. It is used as a model for studying enzyme-catalyzed reactions, such as the hydrolysis of esters. It is also used to study the effects of pH and temperature on reactions, as well as to study the effects of various catalysts on the reaction rate. Additionally, this compound has been used to study the mechanisms of drug metabolism and the effects of drugs on the body.
Mechanism of Action
4-(Oxolan-2-yl)butanoic acid is a highly reactive compound and can undergo a variety of reactions. The most common reaction is the hydrolysis of its ester group, which produces an alcohol and a carboxylic acid. This reaction is catalyzed by the enzyme esterase, which is found in many organisms. Additionally, this compound can undergo other reactions, such as the formation of an aldehyde or an amide.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. Additionally, it has been studied for its potential anti-inflammatory and anti-tumor properties. It has also been shown to reduce the activity of the enzyme cyclooxygenase, which is involved in the production of prostaglandins.
Advantages and Limitations for Lab Experiments
4-(Oxolan-2-yl)butanoic acid has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is readily available. Additionally, it is a highly reactive compound, which makes it suitable for use in a variety of reactions. However, there are some limitations to its use in laboratory experiments. For example, it is a relatively unstable compound and can easily decompose in the presence of heat or light. Additionally, it is a highly reactive compound and can react with other compounds in the reaction mixture.
Future Directions
There are several potential future directions for research on 4-(Oxolan-2-yl)butanoic acid. One potential direction is to further explore its potential biochemical and physiological effects. Additionally, further research could explore its potential applications in drug development and the development of new drugs. Additionally, further research could explore its potential use as a building block for synthesizing other compounds. Finally, further research could explore its potential use as a catalyst for a variety of reactions.
Synthesis Methods
4-(Oxolan-2-yl)butanoic acid can be synthesized using various methods. One of the most common methods is the reaction of 2-chloropropionic acid and ethyl oxalate. This reaction is catalyzed by a strong base, such as sodium hydroxide, and yields the desired product in high yields. An alternative method is the reaction of 2-chloropropionic acid and ethyl oxalate in the presence of a Lewis acid, such as boron trifluoride. This method yields the product in lower yields but is more efficient and cost-effective.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-(oxolan-2-yl)butanoic acid can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2-bromobutanoic acid", "tetrahydrofuran", "sodium hydride", "diethyl malonate", "ethyl chloroformate", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: Conversion of 2-bromobutanoic acid to ethyl 2-bromobutanoate using diethyl malonate and sodium hydride in tetrahydrofuran solvent.", "Step 2: Hydrolysis of ethyl 2-bromobutanoate to 2-bromobutanoic acid using hydrochloric acid.", "Step 3: Conversion of 2-bromobutanoic acid to ethyl 4-bromobutanoate using ethyl chloroformate and sodium hydroxide in water.", "Step 4: Reduction of ethyl 4-bromobutanoate to 4-hydroxybutanoic acid using sodium borohydride in acetic acid.", "Step 5: Conversion of 4-hydroxybutanoic acid to 4-(oxolan-2-yl)butanoic acid using oxalyl chloride and tetrahydrofuran solvent." ] } | |
CAS RN |
90370-93-7 |
Molecular Formula |
C8H14O3 |
Molecular Weight |
158.2 |
Purity |
95 |
Origin of Product |
United States |
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